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Compound of Interest

Compound Name: (R)-3-Amino-1-benzylpiperidine

Cat. No.: B064692 Get Quote

Technical Guide: (R)-3-Amino-1-benzylpiperidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-3-Amino-1-benzylpiperidine is a chiral synthetic compound that serves as a crucial

building block in medicinal chemistry and drug discovery. Its piperidine core is a common

scaffold in a wide range of biologically active molecules. This technical guide provides

comprehensive information on its chemical properties, supplier details, synthesis protocols, and

its significant role as a precursor in the development of therapeutic agents, particularly those

targeting sigma receptors.

Chemical and Physical Properties
(R)-3-Amino-1-benzylpiperidine is a compound with the following key identifiers and

properties.
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Property Value Source

CAS Number 168466-84-0

Molecular Formula C₁₂H₁₈N₂ [1]

Molecular Weight 190.28 g/mol [1]

Appearance White powder or yellow liquid [2]

Synonyms

(3R)-1-(Phenylmethyl)-3-

piperidinamine, (3R)-1-

Benzylpiperidin-3-amine

[3]

Supplier Information
(R)-3-Amino-1-benzylpiperidine is commercially available from various chemical suppliers.

Researchers can procure this compound from the following reputable sources:

Supplier Product Name/Purity Catalog Number

Sigma-Aldrich
(R)-3-Amino-1-

benzylpiperidine
AldrichCPR

Thermo Fisher Scientific
(R)-3-Amino-1-

benzylpiperidine, 97%
H52425.03

ChemicalBook
(R)-3-Amino-1-

benzylpiperidine
CB8175940

Opulent Pharma
(R)-3-Amino-1-

benzylpiperidine
Not specified

Astatech (Chengdu) Biopharm.

Co. Ltd
(r)-3-amino-1-benzyl-piperidine Not specified

Experimental Protocols
The synthesis of (R)-3-Amino-1-benzylpiperidine can be achieved through various synthetic

routes. A common method involves the Hofmann rearrangement of a corresponding amide.
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Below is a detailed experimental protocol adapted from patent literature.[2]

Synthesis of (R)-3-Amino-1-benzylpiperidine from (R)-1-benzylpiperidinamide[2]

Materials:

(R)-1-benzylpiperidinamide

Water

30% aqueous sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Aqueous sodium hypochlorite (NaOCl) solution

Toluene

Procedure:

In a suitable reaction vessel, mix (R)-1-benzylpiperidinamide (1.1 g) with water (5 mL), 30%

aqueous sodium hydroxide (6.7 g, 10 equivalents), and tetrahydrofuran (10 mL).

To the stirred mixture, add an aqueous sodium hypochlorite solution (11.2 g, 1.5

equivalents).

Maintain the reaction mixture at 15°C and stir for 1 hour.

After 1 hour, warm the mixture to 60°C and continue stirring for an additional 2 hours.

Upon completion of the reaction (monitored by a suitable technique such as TLC or LC-MS),

cool the mixture to 20°C.

Extract the product from the reaction mixture with toluene (3 x 10 mL).

Combine the organic layers.

Remove the solvent by concentration under reduced pressure to yield (R)-3-amino-1-
benzylpiperidine as a yellow-brown oil (0.8 g, 55% yield).
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Role in Drug Discovery: Precursor to Sigma
Receptor Ligands
(R)-3-Amino-1-benzylpiperidine and its derivatives are of significant interest in drug

development due to their ability to serve as precursors for potent and selective sigma receptor

ligands.[4][5] Sigma receptors, particularly the sigma-1 subtype, are implicated in a variety of

neurological and psychiatric conditions, making them attractive therapeutic targets.

The following diagram illustrates the synthetic utility of (R)-3-Amino-1-benzylpiperidine as a

key intermediate in the synthesis of more complex molecules, such as sigma receptor ligands.

Synthetic Pathway to a Sigma Receptor Ligand

(R)-3-Amino-1-benzylpiperidine Acylation/Alkylation

Reaction with
Electrophile Sigma Receptor Ligand

Further
Modification

Click to download full resolution via product page

Caption: Synthetic utility of (R)-3-Amino-1-benzylpiperidine.

Biological Context: Sigma-1 Receptor Signaling
The sigma-1 receptor, a target for ligands derived from (R)-3-Amino-1-benzylpiperidine, is a

unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion

interface. It plays a crucial role in regulating cellular signaling, particularly calcium homeostasis.

The diagram below outlines the established role of the sigma-1 receptor in modulating cellular

calcium signaling.
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Caption: Role of Sigma-1 Receptor in Calcium Signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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